Cas no 727674-99-9 (4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol)

• Product Name: 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol
• CAS No: 727674-99-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD05860767
• CID: 3030045
• PubChem ID: 3164185
• Update Time: 2025-08-02

4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-甲基-2-苯氧基甲基-4,5-二氢-恶唑-4-基)-甲醇
• [4-methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-yl]methanol
• [4-methyl-2-(phenoxymethyl)-5H-1,3-oxazol-4-yl]methanol
• (4-Methyl-2-(phenoxymethyl)-4,5-dihydrooxazol-4-yl)methanol
• [4-methyl-2-(phenoxymethyl)-1,3-oxazolin-4-yl]methan-1-ol
• HMS1697N22
• STK736142
• A923699
• 4-oxazolemethanol, 4,5-dihydro-4-methyl-2-(phenoxymethyl)-
• DTXSID101199643
• 727674-99-9
• LS-08822
• H35394
• MFCD05860767
• ALBB-026072
• 4,5-Dihydro-4-methyl-2-(phenoxymethyl)-4-oxazolemethanol
• AKOS000643423
• CS-0313902
• 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol

• MDL： MFCD05860767
• Inchi： 1S/C12H15NO3/c1-12(8-14)9-16-11(13-12)7-15-10-5-3-2-4-6-10/h2-6,14H,7-9H2,1H3
• InChI Key： ZCMJTBAWOCMVFW-UHFFFAOYSA-N
• SMILES： O1C(COC2C=CC=CC=2)=NC(C)(CO)C1

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51

4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol

Introduction to 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol (CAS No. 727674-99-9)

4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 727674-99-9, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, a heterocyclic structure characterized by a six-membered ring containing one oxygen atom and two carbon atoms. The presence of a methyl group at the 4-position and a phenoxymethyl substituent at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The 4,5-dihydro-1,3-oxazol core is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding interactions with biological targets. The phenoxymethyl side chain not only enhances solubility but also provides a platform for further derivatization, enabling the design of analogues with tailored biological activities. This compound’s structural features suggest potential utility as an intermediate in synthesizing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. The methyl group at the 4-position of the oxazole ring may play a critical role in modulating binding affinity and selectivity when interacting with biological targets such as enzymes or receptors. Additionally, the phenoxymethyl moiety could serve as a linker for protein-protein interactions or as a site for post-translational modifications, enhancing drug stability and bioavailability.

In the context of modern drug discovery, the synthesis of structurally diverse compounds like 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol is essential for identifying lead compounds with optimized pharmacokinetic profiles. The oxazole scaffold has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. Researchers have leveraged its structural flexibility to develop molecules that exhibit potent activity against resistant pathogens or modulate signaling pathways implicated in chronic diseases.

The phenoxymethyl group’s ability to form hydrogen bonds and its hydrophilic nature make it an attractive feature for designing orally bioavailable drugs. This characteristic is particularly important in pharmaceutical development, where achieving optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles is crucial. Furthermore, the presence of both hydrophobic (methyl) and hydrophilic (phenoxymethyl) regions within the molecule allows for balanced interactions with biological membranes and target proteins.

Emerging research indicates that oxazole derivatives may exhibit unique mechanisms of action beyond traditional small-molecule inhibition. For instance, some oxazole-based compounds have demonstrated ability to modulate epigenetic processes or interfere with protein-protein interactions critical for disease progression. The methyl group’s position on the oxazole ring may influence these interactions by altering electronic distribution or steric hindrance around the binding site. Similarly, the phenoxymethyl substituent could enhance binding affinity through favorable hydrophobic interactions or by serving as an anchor point for conformational changes in target proteins.

The synthesis of 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key synthetic strategies include nucleophilic substitution reactions to introduce functional groups at specific positions on the oxazole ring followed by protection-deprotection steps to ensure regioselectivity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In conclusion, 4-Methyl-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-ylmethanol (CAS No. 727674-99-9) represents a structurally fascinating compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups—namely, methyl, phenoxymethyl, and the oxazole core—makes it an attractive scaffold for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new biological targets and mechanisms of action, this compound may serve as a valuable building block for future drug development efforts.